Cas no 43064-52-4 (Butanedioic acid,2-hydroxy-2-(1-methylethyl)-, 1,4-dimethyl ester)

• Product Name: Butanedioic acid,2-hydroxy-2-(1-methylethyl)-, 1,4-dimethyl ester
• CAS No: 43064-52-4
• MF: C₉H₁₆O₅
• MW: 204.220343589783
• CID: 331295
• PubChem ID: 3016407
• Update Time: 2025-04-19

Butanedioic acid,2-hydroxy-2-(1-methylethyl)-, 1,4-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-hydroxy-2-(1-methylethyl)-, 1,4-dimethyl ester
• dimethyl 2-hydroxy-2-(isopropyl)succinate
• dimethyl 2-hydroxy-2-propan-2-ylbutanedioate
• 2-Hydroxy-2-isopropyl-succinic acid dimethyl ester
• OQIDMHZJNDYZLB-UHFFFAOYSA-N
• EINECS 256-072-0
• 43064-52-4
• NS00058881
• DTXSID60962877
• Butanedioic acid, 2-hydroxy-2-(1-methylethyl)-, dimethyl ester
• Dimethyl 2-hydroxy-2-(propan-2-yl)butanedioate

• Inchi： 1S/C9H16O5/c1-6(2)9(12,8(11)14-4)5-7(10)13-3/h6,12H,5H2,1-4H3
• InChI Key： OQIDMHZJNDYZLB-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)(CC(=O)OC)C(C)C

Computed Properties

• Exact Mass: 204.09978
• Monoisotopic Mass: 204.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.122
• Boiling Point: 284.6°C at 760 mmHg
• Flash Point: 104.3°C
• Refractive Index: 1.448
• PSA: 72.83